Cas no 100914-36-1 (4H-1-Benzopyran-4-one,6-nitro-2-(3-nitrophenyl)-)

• Product Name: 4H-1-Benzopyran-4-one,6-nitro-2-(3-nitrophenyl)-
• CAS No: 100914-36-1
• MF: C₁₅H₈N₂O₆
• MW: 312.233823776245
• CID: 175228
• PubChem ID: 127714
• Update Time: 2025-04-19

4H-1-Benzopyran-4-one,6-nitro-2-(3-nitrophenyl)- Chemical and Physical Properties

Names and Identifiers

• 4H-1-Benzopyran-4-one,6-nitro-2-(3-nitrophenyl)-
• 3',6-dinitroflavone
• 6-nitro-2-(3-nitrophenyl)chromen-4-one
• 6,3'-Dinitroflavone
• 6-Nitro-2-(3-nitrophenyl)-4H-1-benzopyran-4-one
• 6-nitro-2-(3-nitrophenyl)-4H-chromen-4-one
• 100914-36-1
• CHEMBL292868
• ZZ9K44TRN6
• DTXSID90143576
• PD182983
• 4H-1-Benzopyran-4-one, 6-nitro-2-(3-nitrophenyl)-
• Flavone, 3',6-dinitro-
• 6-3'-Dinitroflavone
• SCHEMBL4607216

• Inchi： 1S/C15H8N2O6/c18-13-8-15(9-2-1-3-10(6-9)16(19)20)23-14-5-4-11(17(21)22)7-12(13)14/h1-8H
• InChI Key： CNVQMRWAJHEFGZ-UHFFFAOYSA-N
• SMILES： O1C(=CC(C2C=C(C=CC1=2)[N+](=O)[O-])=O)C1C=CC=C(C=1)[N+](=O)[O-]

Computed Properties

• Exact Mass: 312.03824
• Monoisotopic Mass: 312.038236
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 23
• Rotatable Bond Count: 1
• Complexity: 549
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 118

Experimental Properties

• Density: 1.538
• Boiling Point: 523.9°Cat760mmHg
• Flash Point: 242°C
• Refractive Index: 1.686
• PSA: 112.58
• LogP: 4.32280